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Compound of Interest

Compound Name: CRANAD-28

Cat. No.: B15599332

For researchers, scientists, and drug development professionals utilizing the fluorescent probe
CRANAD-28, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. While specific disposal instructions from a manufacturer's Safety
Data Sheet (SDS) are not readily available in public domains, the precautionary principle
dictates that this compound should be treated as a hazardous chemical waste. This guide
provides essential, step-by-step information for the safe handling and disposal of CRANAD-28,
grounded in established laboratory safety protocols.

Key Data and Safety Profile of CRANAD-28

The following table summarizes the known physicochemical properties and safety information
for CRANAD-28. Due to the limited publicly available hazard data, it is imperative to handle this
compound with a high degree of caution.
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Property

Value

Safety Precaution/Note

Chemical Name

1,7-Bis(5-methyl-1-phenyl-1H-
pyrazol-4-yl)hepta-1,6-diene-
3,5-dione-difluoroboron

CAS Number

1623747-97-6

For research use only. Not for

human or veterinary use.

Appearance

Solid (Orange to red)[1]

Avoid dust formation.[2]

Molecular Formula

C27H23BF2N402

Molecular Weight 484.3 g/mol [1][3]
- 5 mg/mL in DMSO (with Use freshly opened DMSO as
Solubility ) ] o ]
ultrasonic and warming)[1] it is hygroscopic.[1]
Powder: -20°C for 3 years; In Store in a dry, cool, and well-
Storage ]
solvent: -80°C for 6 months[1] ventilated place.[2]
o ) Should be considered
Low toxicity has been noted in )
o o ] hazardous until
Toxicity the context of in vivo imaging.

[4]115]

comprehensive data is

available.[6]

Personal Protective Equipment
(PPE)

Safety goggles with side-
shields, protective gloves,
impervious clothing, suitable

respirator.[2]

Handle in accordance with
good industrial hygiene and

safety practices.[2]

Experimental Protocol: Disposal of Solid CRANAD-

28 Waste

This protocol outlines the detailed methodology for the safe disposal of solid CRANAD-28

waste, including unused product and contaminated materials.

Materials:

o Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-resistant gloves.
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e Hazardous waste container (sealable, clearly labeled).
» Hazardous waste labels.

e Chemical fume hood.

Procedure:

o Preparation: Before handling any waste, ensure you are wearing the appropriate PPE. All
handling of solid CRANAD-28 should be conducted in a chemical fume hood to avoid
inhalation of any dust particles.

e Containerization:

o Place all solid CRANAD-28 waste, including any unused powder and items contaminated
with the compound (e.g., weigh boats, contaminated paper towels), into a designated
hazardous waste container.

o The container must be made of a material compatible with the chemical and must have a
secure, sealable lid.

e Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste."

o The label must include the full chemical name: "CRANAD-28 (1,7-Bis(5-methyl-1-phenyl-
1H-pyrazol-4-yl)hepta-1,6-diene-3,5-dione-difluoroboron)" and the CAS number "1623747-
97-6."

o Indicate the approximate amount of waste in the container.

o Include the date of waste generation and the name of the principal investigator or
laboratory.

e Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure area for
chemical waste, away from incompatible materials.
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o Consult your institution's Environmental Health and Safety (EHS) guidelines for specific
storage requirements.

e Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed professional waste disposal service.

o Do not dispose of CRANAD-28 in the regular trash or down the drain. Prevent any release
into the environment.[2]

Disposal Workflow for CRANAD-28

The following diagram illustrates the decision-making process and logical steps for the proper
disposal of CRANAD-28.
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CRANAD-28 Waste Generated
(Solid or Contaminated Material)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Waste in
Chemical Fume Hood

'

Is the waste solid CRANAD-28
or contaminated solid material?

Collect in a designated,
sealable hazardous waste container.

Label container with:
'Hazardous Waste'
'CRANAD-28'
CAS Number
Date and Lab Info

Store in designated
hazardous waste area

Contact Institutional EHS for
professional disposal.

Disposal Complete

Click to download full resolution via product page

CRANAD-28 Disposal Workflow
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of
CRANAD-28, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific Environmental Health and
Safety (EHS) guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedures for CRANAD-28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599332#cranad-28-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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